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Compound of Interest

Compound Name: SB 218795

Cat. No.: B1680806

For laboratory professionals engaged in research and development, the safe handling and
disposal of chemical reagents like SB 218795 are paramount to ensuring a secure working
environment and maintaining environmental integrity. This guide provides a comprehensive,
step-by-step procedure for the proper disposal of SB 218795, a potent and selective non-
peptide NK3 receptor antagonist.

I. Physicochemical and Hazard Profile of SB 218795

While a specific Safety Data Sheet (SDS) for SB 218795 is not readily available in public
databases, a conservative approach to its handling and disposal is warranted based on its
chemical structure as a quinoline derivative and general laboratory safety principles. Quinoline
and its derivatives are known to be potentially toxic and harmful to aquatic life. Therefore, SB
218795 should be treated as hazardous chemical waste.

Table 1: Physicochemical Properties of SB 218795
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Property Value Source

(R)-[[2-Phenyl-4-

) quinolinyl)carbonyllamino]-
Chemical Name : [1][2]
methyl ester benzeneacetic

acid
Molecular Formula C25H20N203 [1][2]
Molecular Weight 396.44 g/mol [11[2]
Purity >99% (HPLC) [11[2]
Appearance Solid [3]
Storage Store at room temperature. [1]

Il. Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE). All handling of SB 218795 waste should occur in a well-
ventilated area, preferably within a certified chemical fume hood.

Recommended Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

o Protective Clothing: A full-length laboratory coat should be worn to prevent skin contact.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe segregation, collection, and
disposal of SB 218795 waste.

Step 1: Waste Characterization and Segregation

¢ All materials contaminated with SB 218795 must be classified as hazardous chemical waste.
This includes:
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o Unused or expired pure SB 218795.
o Solutions containing SB 218795.

o Contaminated laboratory consumables (e.g., pipette tips, vials, gloves, absorbent paper).

e Do not mix SB 218795 waste with other waste streams unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.[4]

Step 2: Waste Collection and Containment

o Solid Waste: Collect solid SB 218795 waste and contaminated consumables in a dedicated,
leak-proof, and chemically compatible container.

» Liquid Waste: Collect solutions containing SB 218795 in a separate, clearly labeled, and
sealable container. The container material must be compatible with the solvent used.

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "SB 218795".[4]

Step 3: Storage of Waste

» Store the sealed hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory.[5]

e This area should be well-ventilated, away from sources of ignition, and separate from
incompatible materials.[2]

Step 4: Professional Disposal

» Arrange for the collection of the hazardous waste by a licensed and certified hazardous
waste disposal company.

e Provide the disposal contractor with all available safety information regarding the waste to
ensure proper handling and treatment.

IV. Experimental Protocols
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As SB 218795 is a research chemical, specific experimental protocols will vary. However, any
procedure generating waste containing this compound must incorporate the disposal steps
outlined above. For instance, in a typical in-vitro experiment, all solutions containing SB
218795 and any contaminated labware (e.g., microplates, pipette tips) must be collected as
hazardous waste.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of SB 218795.
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Caption: Workflow for the safe disposal of SB 218795.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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